Cas no 1806958-96-2 (3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid
• CAS No: 1806958-96-2
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4895555
• Update Time: 2025-10-29

3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-7(8(10)11)6(15-2)3-5(12-4)9(13)14/h3,8H,1-2H3,(H,13,14)
• InChI Key： RRLMAMHYGKRNLT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=O)O)N=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid

Comprehensive Overview of 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid (CAS No. 1806958-96-2)

3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid (CAS No. 1806958-96-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid make it a valuable intermediate in synthetic chemistry. The presence of the carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives. This versatility aligns with current trends in fragment-based drug design, where small molecular fragments are used to construct more complex therapeutic agents. The compound's pyridine core is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs.

In the context of green chemistry and sustainable synthesis, 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid has been studied for its potential in environmentally friendly processes. Researchers are investigating its use in catalyzed reactions and flow chemistry applications, which reduce waste and improve efficiency. These advancements are critical as the pharmaceutical industry shifts toward more sustainable practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical innovation. The difluoromethyl group is known to enhance the biological activity of pesticides and herbicides, making 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid a candidate for developing next-generation crop protection agents. This aligns with the growing demand for eco-friendly agrochemicals, a hot topic in agricultural research and development.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid. These methods ensure high purity and accurate identification, which are essential for its applications in high-throughput screening and medicinal chemistry. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a practical consideration for industrial use.

From a commercial perspective, 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid is available through specialized chemical suppliers, often in quantities tailored for laboratory-scale and pilot-scale projects. Its pricing and availability are influenced by factors such as synthetic route optimization and raw material sourcing, topics frequently queried by procurement professionals. The compound's CAS No. 1806958-96-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, 3-(Difluoromethyl)-4-methoxy-2-methylpyridine-6-carboxylic acid (CAS No. 1806958-96-2) is a multifaceted compound with broad applications in pharmaceutical research, agrochemical development, and sustainable chemistry. Its unique structural attributes and functional groups make it a valuable tool for scientists exploring innovative solutions to contemporary challenges in these fields. As research progresses, this compound is likely to play an increasingly prominent role in the discovery of new therapeutic and agrochemical agents.